(3,4-dimethoxybenzyl)(2,5-dimethylphenyl)amine

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-2,5-dimethylaniline
• InChI: InChI=1S/C17H21NO2/c1-12-5-6-13(2)15(9-12)18-11-14-7-8-16(19-3)17(10-14)20-4/h5-10,18H,11H2,1-4H3
• InChI Key: OYRADOBWNIEMFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol

Description

(3,4-dimethoxybenzyl)(2,5-dimethylphenyl)amine, also known as 25D-NBOMe, is a synthetic psychedelic drug that belongs to the phenethylamine and N-benzylphenethylamine families. It was first synthesized in 2003 by Ralf Heim and his team at the Free University of Berlin. 25D-NBOMe is a potent agonist of the 5-HT2A receptor, which is responsible for the psychedelic effects of the drug. It is often sold as a substitute for LSD or other hallucinogens, but its use can be dangerous and potentially lethal.

Mechanism of Action

(3,4-dimethoxybenzyl)(2,5-dimethylphenyl)amine is a potent agonist of the 5-HT2A receptor, which is responsible for the psychedelic effects of the drug. It binds to the receptor and activates it, leading to the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. This results in altered perception, mood, and thought processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3,4-dimethoxybenzyl)(2,5-dimethylphenyl)amine are similar to other psychedelics. It can cause changes in heart rate, blood pressure, and body temperature. It can also affect the release of neurotransmitters and alter brain activity. The effects of (3,4-dimethoxybenzyl)(2,5-dimethylphenyl)amine can last for several hours, and users may experience lingering effects for days or weeks after use.

Advantages and Limitations for Lab Experiments

(3,4-dimethoxybenzyl)(2,5-dimethylphenyl)amine has several advantages for use in lab experiments. It is a potent and selective agonist of the 5-HT2A receptor, making it useful for studying the effects of psychedelics on the brain and behavior. However, its use is limited by its potential toxicity and the need for specialized knowledge and equipment to synthesize and handle the drug safely.

Future Directions

There are several directions for future research on (3,4-dimethoxybenzyl)(2,5-dimethylphenyl)amine. One area of interest is the potential therapeutic applications of the drug in treating psychiatric disorders. Another area of research is the development of safer and more effective psychedelic drugs that can be used in clinical settings. Additionally, further studies are needed to understand the long-term effects of (3,4-dimethoxybenzyl)(2,5-dimethylphenyl)amine on the brain and behavior, as well as its potential for abuse and addiction.

Synthesis Methods

The synthesis of (3,4-dimethoxybenzyl)(2,5-dimethylphenyl)amine involves several steps, including the reaction of 2,5-dimethylphenylamine with paraformaldehyde to produce the intermediate compound 2,5-dimethylphenyl-2-oxazoline. This intermediate is then reacted with 3,4-dimethoxybenzyl chloride to produce the final product, (3,4-dimethoxybenzyl)(2,5-dimethylphenyl)amine. The synthesis process is complex and requires specialized knowledge and equipment.

Scientific Research Applications

(3,4-dimethoxybenzyl)(2,5-dimethylphenyl)amine has been used in scientific research to study the effects of psychedelic drugs on the brain and behavior. It has been shown to produce similar effects to other psychedelics, such as altered perception, mood, and thought processes. Studies have also investigated the potential therapeutic applications of (3,4-dimethoxybenzyl)(2,5-dimethylphenyl)amine in treating psychiatric disorders, such as depression and anxiety.